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Compound of Interest

Compound Name: XPC-5462

Cat. No.: B15135143

Get Quote

Researchers and drug development professionals handling XPC-5462 require clear and

immediate guidance on its proper disposal to ensure laboratory safety and regulatory

compliance. This document provides a comprehensive overview of the recommended

procedures for the disposal of XPC-5462, supplemented with essential safety information and

handling protocols.

Chemical and Safety Data
While detailed quantitative data on the physical and chemical properties of XPC-5462 is not

extensively available in the public domain, the following table summarizes key identification

and safety information.
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Identifier Value Reference

Product Name XPC-5462 [1][2]

CAS Number 2230145-14-7 [1][2]

Primary Function NaV1.6 and NaV1.2 inhibitor [3]

IC50 Values
NaV1.2: 10.9 nM, NaV1.6:

10.3 nM
[3]

Storage Conditions
-80°C for 6 months; -20°C for 1

month
[3]

Pre-Disposal and Handling Protocols
Before proceeding with disposal, it is crucial to adhere to standard laboratory safety protocols

when handling XPC-5462.

Personal Protective Equipment (PPE):

Wear appropriate protective clothing, including a lab coat.

Use chemical-resistant gloves.

Wear eye and face protection, such as safety glasses or a face shield.

Handling and Storage:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Store in a well-ventilated place. Keep the container tightly closed.

Recommended storage is at -80°C for up to 6 months or -20°C for up to 1 month.[3]

In Case of Accidental Release:
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For spills, collect the spillage.[1]

Ensure adequate ventilation.

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.

Step-by-Step Disposal Procedure
The disposal of XPC-5462 must be conducted in accordance with local, state, and federal

regulations. The following steps provide a general guideline based on available safety data

sheets.

Collection: Collect all waste material, including unused product and contaminated

consumables (e.g., pipette tips, vials), in a designated and clearly labeled waste container.

Containerization: Ensure the waste container is compatible with the chemical, properly

sealed, and stored in a secure secondary containment area.

Labeling: Clearly label the waste container with the name "XPC-5462 Waste" and any other

required hazard information.

Approved Disposal Facility: Dispose of the contents and the container at an approved waste

disposal plant.[1] It is imperative to contract with a licensed chemical waste disposal

company to handle the final disposal.

Documentation: Maintain a record of the disposal, including the date, quantity of waste, and

the disposal company used.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the XPC-5462 disposal process.
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Caption: Logical workflow for the safe disposal of XPC-5462.
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Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the complete Safety Data Sheet (SDS) for XPC-5462 and consultation with your

institution's Environmental Health and Safety (EHS) department. All procedures must comply

with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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